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Compound of Interest

Compound Name: (5-Fluoropyridin-2-yl)methanamine

Cat. No.: B591758

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or drug development setting. The information provided is based on available data
and general safety principles for handling hazardous chemicals. It is not a substitute for a
comprehensive Safety Data Sheet (SDS) specific to this compound. Always consult the most
current SDS from your supplier and adhere to all institutional and regulatory safety protocols.

Introduction

(5-Fluoropyridin-2-yl)methanamine is a fluorinated pyridine derivative of increasing interest in
medicinal chemistry and drug discovery. Its structural motifs are present in a variety of
biologically active molecules. As with any novel or specialized chemical, a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols are
paramount to ensure the well-being of laboratory personnel and the integrity of research. This
guide provides an in-depth overview of the known safety information, handling precautions, and
emergency procedures for (5-Fluoropyridin-2-yl)methanamine.

Hazard Identification and Classification

Based on notifications to the European Chemicals Agency (ECHA), (5-Fluoropyridin-2-
yl)methanamine is classified as a hazardous substance.[1] The primary hazards are
associated with its corrosive and irritant properties.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b591758?utm_src=pdf-interest
https://www.benchchem.com/product/b591758?utm_src=pdf-body
https://www.benchchem.com/product/b591758?utm_src=pdf-body
https://www.benchchem.com/product/b591758?utm_src=pdf-body
https://www.benchchem.com/product/b591758?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoropyridin-2-yl_methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: GHS Classification for (5-Fluoropyridin-2-yl)methanamine[1]

Hazard Class Hazard Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation Category 1B
burns and eye damage
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Signal Word: Danger

Hazard Pictograms:

e Corrosion: (GHSO05)

o Health Hazard/Hazardous to the Ozone Layer: (GHSO7) - for respiratory irritation

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of (5-Fluoropyridin-2-
yl)methanamine is limited. The following table summarizes available computed data.

Table 2: Physical and Chemical Properties of (5-Fluoropyridin-2-yl)methanamine[1]

Property Value

Molecular Formula C6H7FN2

Molecular Weight 126.13 g/mol

Appearance Not specified (likely a liquid or solid)
Boiling Point 181.6+25.0 °C (Predicted)

Density 1.180+0.06 g/cm3 (Predicted)

pKa 8.30+0.39 (Predicted)
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Experimental Protocols: Safe Handling and Storage

Given the corrosive and irritant nature of this compound, strict adherence to the following
protocols is mandatory. These are based on best practices for handling similar hazardous
chemicals.[2][3][4][5][6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving (5-Fluoropyridin-2-
yl)methanamine to determine the appropriate level of PPE. The minimum required PPE
includes:

o Eye and Face Protection: Chemical safety goggles and a face shield must be worn when
there is a risk of splashing.[2]

o Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves are
required. Nitrile gloves may be suitable for incidental contact, but for prolonged handling,
heavier-duty gloves such as butyl rubber or neoprene should be considered. Always inspect
gloves for integrity before use.[2]

o Respiratory Protection: All handling of (5-Fluoropyridin-2-yl)methanamine that may
generate aerosols, vapors, or dust must be conducted in a certified chemical fume hood.[7] If
engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate
cartridge may be necessary.

Handling
(5-Fluoropyridin-2-y)methanamine

Click to download full resolution via product page
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Figure 1: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Storage

o Store containers in a cool, dry, and well-ventilated area.[8]
o Keep containers tightly closed to prevent the release of vapors.
o Store away from incompatible materials, such as strong oxidizing agents.[7]

o Given its corrosive nature, store below eye level and in secondary containment to prevent
the spread of material in case of a leak.[2]

Disposal

» All waste containing (5-Fluoropyridin-2-yl)methanamine must be treated as hazardous
waste.

o Collect waste in a designated, properly labeled, and sealed container.

» Dispose of the waste through a licensed hazardous waste disposal service in accordance
with all local, state, and federal regulations.[9]

» Never dispose of this chemical down the drain or in regular trash.[9]

o Contaminated materials, such as gloves and absorbent pads, must also be disposed of as
hazardous waste.[9]

Emergency Procedures
Spills

In the event of a spill, the primary responsibility is to ensure the safety of all personnel.
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Figure 2: General workflow for responding to a chemical spill.
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Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,
sand, or commercial spill pillows).

o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste disposal.

o Decontaminate the spill area with a suitable cleaning agent.
o Report the incident to your supervisor.

Large Spills:

o Evacuate the area immediately.[10]

 Alert others and your supervisor.

o If the spill is flammable, remove all ignition sources.

e Close the doors to the affected area to contain vapors.

« Contact your institution's Environmental Health and Safety (EHS) department or emergency
response team.[10]

» Do not attempt to clean up a large spill unless you are trained and equipped to do so.

EXxposure

Immediate action is critical in the event of personal exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[11][12]

o Skin Contact: Immediately remove all contaminated clothing and flush the affected area with
large amounts of water for at least 15 minutes. A safety shower should be used for large
area exposures.[11][13] Seek immediate medical attention.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration (if trained to do so) and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[11]

Toxicology

Detailed toxicological data, such as LD50 or LC50 values, for (5-Fluoropyridin-2-
yl)methanamine are not readily available in the public domain. The primary known
toxicological effects are severe skin and eye corrosivity and respiratory tract irritation upon
single exposure.[1] The absence of comprehensive data necessitates treating this compound
with a high degree of caution.

Conclusion

(5-Fluoropyridin-2-yl)methanamine is a valuable research chemical that requires careful and
informed handling due to its corrosive and irritant properties. All personnel must be thoroughly
trained on its hazards and the appropriate safety protocols before commencing any work.
Adherence to the guidelines outlined in this document, in conjunction with a specific and
current Safety Data Sheet and institutional safety policies, is essential for maintaining a safe
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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